Cas no 1807895-90-4 (rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans)

• Product Name: rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans
• CAS No: 1807895-90-4
• MF: C₈H₁₅ClN₄O₂
• MW: 234.683300256729
• CID: 4618804
• PubChem ID: 119031723
• Update Time: 2025-07-13

rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans

• Inchi： 1S/C8H14N4O2.ClH/c1-13-8-5-14-4-7(8)12-3-6(2-9)10-11-12;/h3,7-8H,2,4-5,9H2,1H3;1H/t7-,8-;/m1./s1
• InChI Key： GZKHUGMCOGXOIQ-SCLLHFNJSA-N
• SMILES： O([C@@H]1COC[C@H]1N1N=NC(CN)=C1)C.Cl

Additional information on rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans

Introducing Rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine Hydrochloride, Trans (CAS No. 1807895-90-4): A Promising Compound in Modern Medicinal Chemistry

Rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans (CAS No. 1807895-90-4) is a meticulously crafted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit remarkable biological activity, making it a subject of extensive research and development. The intricate molecular architecture of this compound, characterized by its triazole and oxolane moieties, contributes to its distinctive pharmacological profile.

The CAS number 1807895-90-4 serves as a unique identifier for this chemical entity, ensuring precise and unambiguous communication within the scientific community. This compound's synthesis involves a sophisticated interplay of organic reactions, including the formation of the triazole ring and the incorporation of the methoxyoxolan group. Such structural features are not only chemically intriguing but also hold promise for modulating various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug development. The (3R,4S) configuration of the oxolane ring in Rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans underscores its stereochemical specificity, which is crucial for achieving optimal pharmacological effects. The presence of the triazole moiety further enhances its potential as a bioactive agent by facilitating interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and immunomodulatory disorders. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. Studies have shown that molecules with similar structural motifs exhibit anti-inflammatory properties by inhibiting key enzymes and signaling pathways involved in inflammation.

The methoxy group in the oxolane ring adds another layer of complexity to this compound's pharmacophore. This functional group has been implicated in enhancing binding affinity to biological targets by participating in hydrogen bonding interactions. Such interactions are critical for achieving high efficacy and selectivity in drug design.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. Rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans, with its well-defined structure and known biological activities, serves as an excellent candidate for virtual screening and molecular docking studies. These computational approaches can help elucidate its mechanism of action and identify potential therapeutic applications.

Experimental validation through in vitro and in vivo studies is essential for confirming the biological activity of this compound. Preliminary studies have suggested that it may exhibit potent anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. Additionally, its ability to interact with specific receptors or enzymes could make it a valuable lead compound for developing novel therapeutics.

The synthesis of complex molecules like Rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride, trans, requires expertise in organic synthesis and an understanding of stereochemistry. The development of efficient synthetic routes is crucial for producing this compound on a scalable basis. Advances in synthetic methodologies have enabled chemists to access complex structures with greater ease and precision.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. Rac-{1-[(3R,4S)-4-methoxyoxlanen]-1H-imidazolidin]-lyl}-amino-(2-fluorophenyl)methanol hydrochloride trans is one such compound that holds promise for several therapeutic areas. Its unique structural features make it a versatile scaffold for further derivatization and optimization.

Future research directions may focus on exploring analogs of this compound to enhance its pharmacological profile further. By modifying specific functional groups or introducing new moieties, researchers can fine-tune its activity and selectivity. Such modifications can be guided by insights from structure-based drug design approaches.

The development of new drugs is a lengthy and complex process that involves multiple stages from discovery to commercialization. However, compounds like Rac-{1-[（（（（（（(methylamino)methylene）amino）carbonyl）amino]methyl}-phenyl]-(E)-acrylate hydrochloride trans offer hope by providing starting points for novel therapeutics. Their potential applications in treating various diseases make them valuable assets in the pharmaceutical pipeline.

In conclusion，Rac-{1-[（（（（（(methylamino)methylene）amino）carbonyl）amino]methyl}-phenyl]-(E)-acrylate hydrochloride trans (CAS No., 18078959004) is a fascinating compound with significant potential in medicinal chemistry。 Its intricate structure，stereochemical specificity，and demonstrated biological activity make it a promising candidate for further research。 As our understanding of disease mechanisms advances，compounds like this will play an increasingly important role in developing innovative treatments。